Cas no 1217827-86-5 (rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride)

• Product Name: rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• CAS No: 1217827-86-5
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• MDL: MFCD26958951
• CID: 1031112
• PubChem ID: 22831370
• Update Time: 2025-09-27

rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• (1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride-rel
• (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-2HCl
• SB12016
• ST2401521
• AX8218772
• (1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane 2hcl
• (1R,4R);-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane--hy
• rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• DTXSID30628453
• (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane diHCl
• (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• DB-327595
• 1217827-86-5
• rel-(1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• (1S,4S)-rel-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• CS-0256219
• Rel-(1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• 2,5-Diazabicyclo[2.2.1]heptane, 2-(phenylmethyl)-, hydrochloride (1:2), (1R,4R)-rel-
• AKOS015844837
• AKOS015924320
• AS-74018
• (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane--hydrogen chloride (1/2)
• (1s,4s)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride rel
• (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
• EN300-343653
• A891408
• CS-0053551
• MFCD09026538

• MDL： MFCD26958951
• Inchi： 1S/C12H16N2.2ClH/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11;;/h1-5,11-13H,6-9H2;2*1H/t11-,12-;;/m0../s1
• InChI Key： LQADNDJRIUBIRR-AQEKLAMFSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@@H]2C[C@H]1CN2

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3